9-Chloro-2-(2-furyl)-5-(4-methylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• Molecular Formula: C21H17ClN2O2
• Molecular Weight: 364.8 g/mol
• IUPAC Name: 9-chloro-2-(furan-2-yl)-5-(4-methylphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C21H17ClN2O2/c1-13-4-6-14(7-5-13)21-24-18(12-17(23-24)20-3-2-10-25-20)16-11-15(22)8-9-19(16)26-21/h2-11,18,21H,12H2,1H3
• InChI Key: IPFAHQMMJIBHEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2N3C(CC(=N3)C4=CC=CO4)C5=C(O2)C=CC(=C5)Cl

Description

This tricyclic pyrazolo-benzoxazine derivative features a chloro substituent at position 9, a 2-furyl group at position 2, and a 4-methylphenyl group at position 3. The core pyrazolo[1,5-c][1,3]benzoxazine scaffold is known for its pharmacological relevance, particularly in modulating adenosine receptors and other biological targets .

Biological Activity

9-Chloro-2-(2-furyl)-5-(4-methylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a complex organic compound that belongs to the benzoxazine family. This class of compounds has garnered significant interest in medicinal chemistry due to their diverse biological activities. This article explores the biological activity of this specific compound, highlighting its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 9-Chloro-2-(2-furyl)-5-(4-methylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is $C_{24}H_{21}ClN_2O_2$, with a molecular weight of approximately 404.9 g/mol. The compound features a unique structure that combines a chloro group and furan moiety with a pyrazolo-benzoxazine backbone.

Property	Value
Molecular Formula	$C_{24}H_{21}ClN_2O_2$
Molecular Weight	404.9 g/mol
IUPAC Name	9-chloro-5-(4-methoxyphenyl)-2-(4-methylphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine

Biological Activities

Research indicates that compounds within the benzoxazine class exhibit a variety of biological activities including:

• Anticancer Activity : Benzoxazine derivatives have shown promise in inhibiting cancer cell proliferation. For instance, studies have reported that related compounds can induce apoptosis in various cancer cell lines through mechanisms involving cell cycle arrest and modulation of apoptosis-related proteins .
• Antimicrobial Properties : The benzoxazine scaffold has been associated with antimicrobial effects against several pathogens. Compounds similar to 9-Chloro-2-(2-furyl)-5-(4-methylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine have demonstrated efficacy against both Gram-positive and Gram-negative bacteria .
• Anti-inflammatory Effects : Some derivatives have exhibited anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes such as COX-2. This makes them potential candidates for treating inflammatory diseases .

The mechanism of action for 9-Chloro-2-(2-furyl)-5-(4-methylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine likely involves its interaction with specific biological targets:

• Enzyme Inhibition : The compound may act as an inhibitor for various enzymes involved in disease pathways, including those related to cancer and inflammation.
• Receptor Modulation : By binding to certain receptors, it can modulate signaling pathways that lead to therapeutic effects.

Case Studies and Research Findings

Several studies have explored the biological activity of compounds closely related to 9-Chloro-2-(2-furyl)-5-(4-methylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine:

• Antitumor Activity : A study demonstrated that derivatives of the benzoxazine scaffold exhibited significant antitumor activity against various human cancer cell lines. The mechanism involved the induction of apoptosis via mitochondrial pathways .
• Antimicrobial Activity : Research indicated that certain benzoxazines showed potent antimicrobial activity against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentrations (MIC) were determined to assess their effectiveness .
• Structure-Activity Relationship (SAR) : Investigations into SAR revealed that modifications on the benzoxazine structure could enhance bioactivity. For example, the introduction of different substituents on the aromatic rings significantly influenced anticancer potency .

Comparison with Similar Compounds

Structural Modifications and Molecular Properties

The primary variations among analogs involve substituents at positions 2 and 4. Key structural analogs and their properties are summarized below:

Table 1: Structural and Molecular Comparison of Analogs

Compound Name (Substituents)	Position 5 Substituent	Position 2 Substituent	Molecular Formula	Molecular Weight (g/mol)	Key References
Target Compound: 9-Cl-2-(2-furyl)-5-(4-MePh)	4-methylphenyl	2-furyl	Not explicitly given	~375–394*	–
9-Cl-5-(4-EtOPh)-2-(2-furyl)	4-ethoxyphenyl	2-furyl	C₂₂H₁₉ClN₂O₃	394.855
9-Cl-5-(4-FPh)-2-(4-MePh)	4-fluorophenyl	4-methylphenyl	Not provided	Not provided
9-Cl-5-(4-Pyridinyl)-2-(4-MePh)	4-pyridinyl	4-methylphenyl	C₂₂H₁₈ClN₃O	375.856
9-Cl-5-(4-MeOPh)-2-(2-furyl)	4-methoxyphenyl	2-furyl	C₂₂H₁₇ClN₂O₃	392.84†
9-Cl-5-Ph-2-(2-furyl)	Phenyl	2-furyl	C₂₀H₁₅ClN₂O₂	362.80†
9-Cl-5-(2,4-diClPh)-2-(4-FPh)	2,4-dichlorophenyl	4-fluorophenyl	C₂₂H₁₄Cl₃FN₂O	447.72

*Estimated based on analogs; †Calculated from molecular formula.

Key Observations:

• Electron-Donating vs. Methoxy and ethoxy groups (e.g., ) increase polarity, which may influence solubility and receptor binding.
• Aromatic vs.

Spectral and Crystallographic Data

• NMR and Mass Spectrometry :

  • The analog 9-chloro-2-(4-chlorophenyl)-1,10b-dihydro-5H-pyrazolo[1,5-c][1,3]benzoxazin-5-one (3d) shows characteristic $ ^1H $ NMR peaks at δ 7.79 (Ar–H) and 5.46–5.33 (10b-H), with TOF-HRMS confirming [M+H]$ ^+ $ at 333.0196 . These data suggest similar splitting patterns for the target compound’s aromatic protons.